Short-chain keto acids and derivatives
Short-chain keto acids and their derivatives are a class of organic compounds characterized by the presence of a three-carbon chain with a carbonyl group attached to one of the carbon atoms. These molecules play crucial roles in various biological processes, including energy metabolism, biosynthesis, and cellular signaling.
In the field of chemistry, short-chain keto acids such as pyruvate are widely used as intermediates in metabolic pathways, particularly in glycolysis and the citric acid cycle. Derivatives of these acids can be modified through chemical reactions to produce a variety of functional groups, enhancing their utility for diverse applications.
For instance, the conversion of pyruvate to α-ketoglutarate is essential in the Krebs cycle, while its derivatives can serve as starting materials for the synthesis of pharmaceuticals and agrochemicals. The stability and reactivity of short-chain keto acids make them valuable tools in organic synthesis, enabling the creation of complex molecules with tailored properties.
These compounds are also pivotal in the development of biofuels and biodegradable polymers due to their potential as sustainable feedstocks. Overall, short-chain keto acids and their derivatives represent a versatile and indispensable subset of chemical intermediates with broad applications across multiple industries.

Structure | Chemical Name | CAS | MF |
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3-Acetylacrylic acid | 4743-82-2 | C5H6O3 |
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bis(ethylacetylacetate)copper | 14284-06-1 | C12H18CuO6 |
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Oxaloacetic Acid | 328-42-7 | C4H4O5 |
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1,4-Cyclohexadiene-1-carboxylicacid, 3-diazo-6-oxo- | 121-13-1 | C7H4N2O3 |
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δ-Guanido-a-ketovaleric Acid | 3715-10-4 | C6H11N3O3 |
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Butanoic acid,2-ethyl-2-hydroxy-3-oxo- | 3142-65-2 | C6H10O4 |
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3-Methyl-2-oxovaleric acid sodium | 3715-31-9 | C6H9NaO3 |
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3-Oxopentanoic Acid | 10191-25-0 | C5H8O3 |
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3,3-Dimethyl-2-oxobutyric acid | 815-17-8 | C6H10O3 |
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4-Methyl-2-oxovaleric Acid | 816-66-0 | C6H10O3 |
Related Literature
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
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